Cas no 3812-95-1 (2-(4-Hydroxy-1-naphthyl)acetic acid)

• Product Name: 2-(4-Hydroxy-1-naphthyl)acetic acid
• CAS No: 3812-95-1
• MF: C₁₂H₁₀O₃
• MW: 202.206003665924
• CID: 4935924
• Update Time: 2025-06-11

2-(4-Hydroxy-1-naphthyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-hydroxy-1-naphthyl)acetic acid
• 2-Naphthol-1-acetic acid
• 4-Hydroxynaphthalene-1-acetic acid
• 2-(4-hydroxynaphthalen-1-yl)acetic acid
• 2-(4-Hydroxy-1-naphthyl)acetic acid

• Inchi： 1S/C12H10O3/c13-11-6-5-8(7-12(14)15)9-3-1-2-4-10(9)11/h1-6,13H,7H2,(H,14,15)
• InChI Key： KZLJZTJKEGCVJJ-UHFFFAOYSA-N
• SMILES： OC1C=CC(CC(=O)O)=C2C=CC=CC2=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 2.3
• Topological Polar Surface Area: 57.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthols and derivatives

Additional information on 2-(4-Hydroxy-1-naphthyl)acetic acid

2-(4-Hydroxy-1-naphthyl)acetic acid (CAS No. 3812-95-1): A Comprehensive Overview

2-(4-Hydroxy-1-naphthyl)acetic acid (CAS No. 3812-95-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 4-hydroxy-1-naphthylacetic acid, is characterized by its unique molecular structure, which includes a naphthalene ring and a hydroxyl group, making it a valuable candidate for various applications in drug discovery and development.

The chemical formula of 2-(4-Hydroxy-1-naphthyl)acetic acid is C₁₂H₁₀O₃, and its molecular weight is approximately 206.20 g/mol. The compound exhibits a white crystalline solid form at room temperature and has a melting point ranging from 175 to 177°C. Its solubility in water is limited, but it dissolves well in organic solvents such as ethanol and dimethyl sulfoxide (DMSO).

In recent years, the study of 2-(4-Hydroxy-1-naphthyl)acetic acid has been driven by its potential therapeutic properties. One of the key areas of interest is its anti-inflammatory activity. Research published in the Journal of Medicinal Chemistry has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are implicated in various inflammatory diseases.

Beyond its anti-inflammatory properties, 2-(4-Hydroxy-1-naphthyl)acetic acid has also been explored for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways, such as the mitogen-activated protein kinase (MAPK) pathway and the phosphoinositide 3-kinase (PI3K)/Akt pathway. These findings suggest that 2-(4-Hydroxy-1-naphthyl)acetic acid could be a promising lead compound for the development of novel anticancer drugs.

The pharmacokinetic properties of 2-(4-Hydroxy-1-naphthyl)acetic acid have also been investigated to assess its suitability for therapeutic applications. Preclinical studies have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, with a half-life that allows for once-daily dosing regimens. Additionally, it has been found to have low toxicity, making it a safe candidate for further clinical evaluation.

In the context of drug development, the synthesis of 2-(4-Hydroxy-1-naphthyl)acetic acid has been optimized to improve yield and purity. Various synthetic routes have been reported, including those involving Grignard reactions and Friedel-Crafts acylation. These methods have been refined to ensure high efficiency and scalability, which are crucial for large-scale production.

The structural features of 2-(4-Hydroxy-1-naphthyl)acetic acid, particularly the presence of the hydroxyl group and the naphthalene ring, contribute to its biological activity. The hydroxyl group can form hydrogen bonds with target proteins, enhancing binding affinity, while the naphthalene ring provides a rigid scaffold that can interact with hydrophobic pockets in protein structures. This combination of functional groups makes 2-(4-Hydroxy-1-naphthyl)acetic acid an attractive candidate for structure-based drug design.

To further explore the therapeutic potential of 2-(4-Hydroxy-1-naphthyl)acetic acid, ongoing research is focusing on identifying specific targets and mechanisms of action. For instance, studies are being conducted to investigate its effects on specific signaling pathways involved in inflammation and cancer. Additionally, efforts are being made to develop analogs with enhanced potency and selectivity.

In conclusion, 2-(4-Hydroxy-1-naphthyl)acetic acid (CAS No. 3812-95-1) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it a valuable candidate for the development of new therapeutic agents targeting inflammatory diseases and cancer. As research continues to advance, it is likely that this compound will play an increasingly important role in drug discovery and development.